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Compound of Interest

Compound Name: 4-(3-Methylbutoxy)benzaldehyde

Cat. No.: B103168 Get Quote

An In-depth Technical Guide to the Physical Properties of 4-(3-methylbutoxy)benzaldehyde

Introduction
4-(3-methylbutoxy)benzaldehyde, also known as 4-(isopentyloxy)benzaldehyde, is an

aromatic aldehyde. This technical guide provides a comprehensive overview of its physical

properties, drawing from available chemical data. The information is intended for researchers,

scientists, and professionals in drug development and other relevant scientific fields. This

document summarizes key quantitative data in a structured format and outlines a general

experimental approach for its synthesis and characterization.

Physical and Chemical Properties
The physical and chemical properties of 4-(3-methylbutoxy)benzaldehyde are summarized in

the table below. These properties are crucial for its handling, application in synthetic protocols,

and for the prediction of its behavior in various chemical and biological systems.
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Property Value Source

CAS Number 18986-09-9 [1][2]

Molecular Formula C12H16O2 [2]

Molecular Weight 192.25 g/mol [2]

Boiling Point 136-137 °C (at 5 Torr) [1]

Density 1.003 ± 0.06 g/cm³ (Predicted) [1]

Synonyms

4-(Isopentyloxy)benzaldehyde,

Benzaldehyde, 4-(3-

methylbutoxy)-

[1][2]

Experimental Protocols
While specific experimental protocols for the determination of the physical properties of 4-(3-
methylbutoxy)benzaldehyde are not extensively detailed in the literature, a general

methodology for its synthesis and characterization can be outlined based on standard organic

chemistry techniques, particularly the Williamson ether synthesis.

Synthesis of 4-(3-methylbutoxy)benzaldehyde via
Williamson Ether Synthesis
The synthesis of 4-(3-methylbutoxy)benzaldehyde can be achieved through the reaction of 4-

hydroxybenzaldehyde with 1-bromo-3-methylbutane (isoamyl bromide).

Materials:

4-Hydroxybenzaldehyde

1-Bromo-3-methylbutane

Anhydrous Potassium Carbonate (K₂CO₃)

Anhydrous N,N-Dimethylformamide (DMF)

Ethyl acetate
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Water

Brine (saturated aqueous NaCl solution)

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

To a solution of 4-hydroxybenzaldehyde (1.0 equivalent) in anhydrous DMF, add anhydrous

potassium carbonate (1.5 - 2.0 equivalents).

Stir the mixture at room temperature for approximately 30 minutes.

Add 1-bromo-3-methylbutane (1.1 equivalents) dropwise to the reaction mixture.

Heat the reaction mixture to 70-80 °C and stir for several hours, monitoring the reaction

progress by Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and quench with water.

Extract the aqueous layer with ethyl acetate.

Wash the combined organic layers with water and then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel to yield pure 4-(3-
methylbutoxy)benzaldehyde.

Spectroscopic Characterization
Following synthesis and purification, the identity and purity of 4-(3-
methylbutoxy)benzaldehyde would be confirmed using standard spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra would be

recorded to confirm the chemical structure. A solution of the compound in a deuterated

solvent (e.g., CDCl₃) would be analyzed.
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Infrared (IR) Spectroscopy: An IR spectrum would be obtained to identify the functional

groups present, notably the aldehyde (C=O stretch) and the ether (C-O stretch).

Mass Spectrometry (MS): Mass spectrometry, likely using electron ionization (EI), would be

employed to determine the molecular weight and fragmentation pattern of the compound,

further confirming its identity.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for the synthesis and characterization of

4-(3-methylbutoxy)benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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